Cas no 941931-70-0 (1-4-(1,3-benzothiazol-2-yl)piperazin-1-yl-2-4-(ethanesulfonyl)phenylethan-1-one)

1-4-(1,3-Benzothiazol-2-yl)piperazin-1-yl-2-4-(ethanesulfonyl)phenylethan-1-one is a synthetic organic compound featuring a benzothiazole core linked to a piperazine moiety and an ethanesulfonyl-substituted phenyl ketone group. This structure imparts potential utility in medicinal chemistry and pharmaceutical research, particularly as a scaffold for developing bioactive molecules. The benzothiazole and piperazine components are known for their role in enhancing binding affinity and selectivity, while the ethanesulfonyl group may contribute to improved solubility and metabolic stability. The compound’s well-defined molecular architecture makes it a candidate for further investigation in drug discovery, particularly for targets involving central nervous system (CNS) or enzyme modulation. Its synthetic accessibility and structural versatility further support its use in exploratory research.
1-4-(1,3-benzothiazol-2-yl)piperazin-1-yl-2-4-(ethanesulfonyl)phenylethan-1-one structure
941931-70-0 structure
Product Name:1-4-(1,3-benzothiazol-2-yl)piperazin-1-yl-2-4-(ethanesulfonyl)phenylethan-1-one
CAS No:941931-70-0
MF:C21H23N3O3S2
MW:429.555622339249
CID:5501589
Update Time:2025-06-10

1-4-(1,3-benzothiazol-2-yl)piperazin-1-yl-2-4-(ethanesulfonyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-2-(4-ethylsulfonylphenyl)ethanone
    • 1-4-(1,3-benzothiazol-2-yl)piperazin-1-yl-2-4-(ethanesulfonyl)phenylethan-1-one
    • Inchi: 1S/C21H23N3O3S2/c1-2-29(26,27)17-9-7-16(8-10-17)19(25)15-23-11-13-24(14-12-23)21-22-18-5-3-4-6-20(18)28-21/h3-10H,2,11-15H2,1H3
    • InChI Key: DZUCBNCBEMXQRT-UHFFFAOYSA-N
    • SMILES: C(N1CCN(C2=NC3=CC=CC=C3S2)CC1)C(=O)C1=CC=C(S(CC)(=O)=O)C=C1

1-4-(1,3-benzothiazol-2-yl)piperazin-1-yl-2-4-(ethanesulfonyl)phenylethan-1-one Pricemore >>

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Additional information on 1-4-(1,3-benzothiazol-2-yl)piperazin-1-yl-2-4-(ethanesulfonyl)phenylethan-1-one

Comprehensive Overview of 1-4-(1,3-benzothiazol-2-yl)piperazin-1-yl-2-4-(ethanesulfonyl)phenylethan-1-one (CAS No. 941931-70-0)

The compound 1-4-(1,3-benzothiazol-2-yl)piperazin-1-yl-2-4-(ethanesulfonyl)phenylethan-1-one (CAS No. 941931-70-0) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique molecular structure, featuring a benzothiazole core linked to a piperazine moiety and an ethanesulfonylphenyl group, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its structural resemblance to known bioactive molecules.

In recent years, the demand for novel compounds like 1-4-(1,3-benzothiazol-2-yl)piperazin-1-yl-2-4-(ethanesulfonyl)phenylethan-1-one has surged, driven by advancements in drug discovery and the need for targeted therapies. This compound's CAS No. 941931-70-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its benzothiazole component, in particular, is a hotspot for investigations due to its prevalence in compounds with antimicrobial, anticancer, and neuroprotective properties.

The synthesis and characterization of 1-4-(1,3-benzothiazol-2-yl)piperazin-1-yl-2-4-(ethanesulfonyl)phenylethan-1-one involve sophisticated organic chemistry techniques, including multi-step reactions and purification processes. The piperazine ring in its structure enhances its solubility and bioavailability, which are critical factors in drug development. Meanwhile, the ethanesulfonyl group contributes to its stability and potential interactions with biological targets. These attributes make it a subject of intense study in the context of structure-activity relationship (SAR) analyses.

From an SEO perspective, queries such as "CAS No. 941931-70-0 uses," "benzothiazole derivatives in medicine," and "piperazine-based drug candidates" are increasingly common, highlighting the public's growing interest in this compound. Additionally, discussions on platforms like ResearchGate and PubMed often focus on its potential applications in treating chronic diseases, aligning with the global emphasis on precision medicine and personalized healthcare.

Another area of interest is the environmental and metabolic fate of 1-4-(1,3-benzothiazol-2-yl)piperazin-1-yl-2-4-(ethanesulfonyl)phenylethan-1-one. Studies are underway to evaluate its biodegradability and toxicity profiles, which are essential for ensuring its safe use in pharmaceutical formulations. The ethanesulfonylphenyl moiety, for instance, may influence its metabolic pathways, making it a key focus for pharmacokinetic research.

In conclusion, 1-4-(1,3-benzothiazol-2-yl)piperazin-1-yl-2-4-(ethanesulfonyl)phenylethan-1-one (CAS No. 941931-70-0) represents a fascinating intersection of chemistry and biology. Its multifaceted structure and potential applications make it a valuable subject for ongoing and future research. As the scientific community continues to explore its properties, this compound is likely to play a pivotal role in the development of next-generation therapeutics.

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